2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylthio]-6-phenyl-1H-pyrimidin-4-one

• IUPAC Name: 2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H16N4O3S/c1-26-15-9-7-14(8-10-15)19-23-18(27-24-19)12-28-20-21-16(11-17(25)22-20)13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,21,22,25)
• InChI Key: OKRBGIJXAFJLOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol

Description

2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylthio]-6-phenyl-1H-pyrimidin-4-one is a member of pyrimidines.

Scientific Research Applications

Antifungal Applications A study demonstrated the antifungal effects of certain pyrimidine derivatives, including compounds similar in structure to the one , showing effectiveness against fungi like Aspergillus terreus and Aspergillus niger. This suggests potential applications of such compounds in the development of new antifungal agents (Jafar et al., 2017).

Antioxidant Activity Research on the synthesis and antioxidant activity of 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives has shown significant radical scavenging activity, particularly in compounds with electron-donating substituents. This indicates the potential of these derivatives, including those related to the specified compound, in antioxidant applications (Kotaiah et al., 2012).

Antibacterial and Antifungal Activities A variety of novel 2-phenyl-3-(4,6-diarylpyrimidin-2-yl)thiazolidin-4-ones have been synthesized and studied for their in vitro antibacterial and antifungal activities. The presence of electron-donating groups generally improved antibacterial activity, while certain compounds exhibited promising activity against specific bacterial and fungal strains (Gopalakrishnan et al., 2009).

Antidiabetic Screening The synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, including structures similar to the queried compound, have been explored. These compounds were evaluated for antidiabetic activity using the α-amylase inhibition assay, suggesting potential applications in diabetes management (Lalpara et al., 2021).